Cas no 886216-73-5 ((2S)-2-(fluoromethyl)piperidine hydrochloride)

• Product Name: (2S)-2-(fluoromethyl)piperidine hydrochloride
• CAS No: 886216-73-5
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• MDL: MFCD27986935
• CID: 1003631
• PubChem ID: 91825870
• Update Time: 2025-05-20

(2S)-2-(fluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(fluoromethyl)piperidine hydrochloride
• (2S)-2-(fluoromethyl)piperidine hydrochloride
• (S)-2-(Fluoromethyl)piperidine hydrochloride
• (2S)-2-(Fluoromethyl)piperidine HCl
• MFCD27986935
• (S)-2-(Fluoromethyl)piperidinehydrochloride
• CS-0055508
• (2S)-2-(FluoroMethyl)piperidine hydrochloride (1:1)
• 886216-73-5
• BS-50239
• P14249
• (2S)-2-(fluoromethyl)piperidine;hydrochloride
• 1638768-87-2
• 2-(fluoromethyl)piperidine;hydrochloride
• AKOS015907397
• F9994-8331
• SB11462
• SB11461
• SB11460
• P12638
• (2R)-2-(Fluoromethyl)piperidine hydrochloride
• 2-(FLUOROMETHYL)PIPERIDINE HCL
• EN300-384575
• 2-(fluoromethyl)piperidinehydrochloride
• BS-51831
• CS-0055507
• J-506423
• SY343717

• MDL： MFCD27986935
• Inchi： 1S/C6H12FN.ClH/c7-5-6-3-1-2-4-8-6;/h6,8H,1-5H2;1H
• InChI Key： TZEPUTKZDWKKRR-UHFFFAOYSA-N
• SMILES： Cl.FCC1CCCCN1

Computed Properties

• Exact Mass: 153.0720553g/mol
• Monoisotopic Mass: 153.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2S)-2-(fluoromethyl)piperidine hydrochloride

Introduction to (2S)-2-(fluoromethyl)piperidine hydrochloride (CAS No. 886216-73-5)

(2S-2-(fluoromethyl)piperidine hydrochloride) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 886216-73-5, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of a fluoromethyl group and a piperidine ring, make it a valuable building block for designing novel therapeutic agents.

The significance of this compound lies in its versatility as a precursor in medicinal chemistry. Piperidine derivatives are widely recognized for their role in drug discovery, particularly due to their ability to modulate biological pathways and interact with specific targets. The incorporation of a fluoromethyl group into the piperidine scaffold enhances the compound's pharmacological profile, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved metabolic stability and enhanced binding affinity. The (2S)-configuration of the piperidine ring adds another layer of specificity, which is crucial for optimizing drug efficacy and minimizing off-target effects. This stereochemical purity makes (2S)-2-(fluoromethyl)piperidine hydrochloride a promising candidate for further investigation in preclinical and clinical studies.

Current research in the field of neuropharmacology has highlighted the potential of fluorinated piperidine derivatives as candidates for treating neurological disorders. Studies have demonstrated that these compounds can interact with neurotransmitter receptors, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The hydrochloride salt form of this compound ensures better solubility and bioavailability, which are essential factors for its pharmaceutical application.

The synthesis of (2S)-2-(fluoromethyl)piperidine hydrochloride involves intricate chemical processes that require precise control over reaction conditions. Advanced synthetic methodologies, including chiral resolution techniques, are employed to achieve the desired stereochemical purity. These methods not only ensure the high quality of the final product but also highlight the compound's importance in fine chemical synthesis.

From a commercial perspective, (2S)-2-(fluoromethyl)piperidine hydrochloride is sought after by pharmaceutical companies due to its potential as an active pharmaceutical ingredient (API). Its role in synthesizing complex molecules underscores its value in drug development pipelines. As research continues to uncover new applications for fluorinated piperidine derivatives, the demand for this compound is expected to rise.

The safety and handling of (2S)-2-(fluoromethyl)piperidine hydrochloride are paramount considerations in its production and application. While it is not classified as a hazardous material, proper protocols must be followed to ensure safe handling and storage. This includes maintaining controlled environments and using appropriate personal protective equipment (PPE) to minimize exposure risks.

In conclusion, (2S)-2-(fluoromethyl)piperidine hydrochloride is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and stereochemical purity make it an invaluable tool for developing novel therapeutic agents. As advancements in synthetic chemistry continue to evolve, this compound will likely play an increasingly important role in the discovery and development of new drugs.